Cas no 161207-05-2 (Cimigenol-3-O-α-L-arabinoside)

• Product Name: Cimigenol-3-O-α-L-arabinoside
• CAS No: 161207-05-2
• MF: C₃₅H₅₂O₉
• MW: 616.7820
• CID: 1057957
• PubChem ID: 118856308
• Update Time: 2024-11-01

Cimigenol-3-O-α-L-arabinoside Chemical and Physical Properties

Names and Identifiers

• CIMICIDANOL 3-ARABINOSIDE
• CiMicidanol-3-O-α-L-arabinoside
• CIMICIDANOL-3-O-a-L-ARABINOSIDE(P)
• Cimicidanol-3-O-alpha-L-arabinoside
• Cimicidanol 3- O-α-L -arabinoside
• Cimigenol-3-O-α-L-arabinoside
• CIMICIDANOL 3-O-
• inverted exclamation mark-L-ARABINOSIDE
• (1S,3R,6S,8R,12R,15R,16R,18S)-15-[(2R)-4-[(2R)-3,3-Dimethyloxiran-2-yl]-4-oxobutan-2-yl]-18-hydroxy-
• Cimicidanol-3-O-α-L-arabinoside, 98%, from Cimicifuga foetida L.
• AKOS040758660
• 15-[4-(3,3-dimethyloxiran-2-yl)-4-oxobutan-2-yl]-18-hydroxy-7,7,12,16-tetramethyl-6-(3,4,5-trihydroxyoxan-2-yl)oxypentacyclo[9.7.0.01,3.03,8.012,16]octadec-10-en-14-one
• Cimicidanol 3-O-alpha-arabinoside
• F17712
• (1S,3R,6S,8R,12R,15R,16R,18S)-15-[(2R)-4-[(2R)-3,3-dimethyloxiran-2-yl]-4-oxobutan-2-yl]-18-hydroxy-7,7,12,16-tetramethyl-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxypentacyclo[9.7.0.01,3.03,8.012,16]octadec-10-en-14-one
• 161207-05-2
• Cimigenol-3-O--L-arabinoside

• Inchi： 1S/C35H52O9/c1-17(12-18(36)28-31(4,5)44-28)25-19(37)13-32(6)22-9-8-21-30(2,3)24(43-29-27(41)26(40)20(38)15-42-29)10-11-34(21)16-35(22,34)23(39)14-33(25,32)7/h9,17,20-21,23-29,38-41H,8,10-16H2,1-7H3/t17-,20+,21+,23+,24+,25+,26+,27-,28+,29+,32+,33-,34-,35+/m1/s1
• InChI Key： PYBFXJMIKJNNAJ-GZYHAVPISA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])O3)=O)C(C([H])([H])[C@@]2(C([H])([H])[H])C2=C([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]43C([H])([H])[C@]421)O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O1)O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 616.36113323 g/mol
• Monoisotopic Mass: 616.36113323 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• Molecular Weight: 616.8
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder

Related Categories

• Triterpenoids